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Compound of Interest

Compound Name: Sodium 3-hydroxybutyrate

Cat. No.: B145789

Essential Safety and Handling Guide for Sodium
3-hydroxybutyrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Sodium 3-hydroxybutyrate in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure the safe
management of this chemical.

Personal Protective Equipment (PPE)

While specific quantitative data such as glove breakthrough times for Sodium 3-
hydroxybutyrate are not readily available in published literature, the following table
summarizes the recommended personal protective equipment based on safety data sheets. It
is crucial to consult with the specific glove and equipment manufacturers to ensure chemical
compatibility.
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PPE Category

Specific
Recommendations

User Verification

Eye/Face Protection

Wear appropriate safety
glasses with side shields or
chemical safety goggles.[1][2]
A face shield may be
necessary for operations

where splashing is a risk.[1]

Ensure compliance with
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Skin Protection

A laboratory coat or other
protective clothing is
necessary to prevent skin
contact.[1] Long-sleeved

clothing is recommended.[1][3]

Select based on the potential

for skin exposure.

Hand Protection

Wear suitable chemical-
resistant gloves.[1][2] Due to
the lack of specific testing
data, it is imperative to check
with the glove manufacturer for
compatibility. Nitrile, neoprene,
and butyl rubber gloves are
often recommended for

general chemical handling.

Confirm with the glove
manufacturer regarding the
specific chemical compatibility

for Sodium 3-hydroxybutyrate.

Respiratory Protection

Under normal conditions with
adequate ventilation,
respiratory protection is not
typically required.[1] If dust
formation is likely or ventilation
is inadequate, a NIOSH (US)
or CEN (EU) approved
respirator, such as a type N95

dust mask, should be used.[1]

Assess the potential for dust
generation during handling

procedures.

Experimental Protocols

1. Safe Handling Protocol:
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Ventilation: Always work in a well-ventilated area. For procedures that may generate dust,
use a chemical fume hood or a local exhaust ventilation system.

Avoid Dust Formation: Handle the solid material carefully to minimize dust generation.[1][2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1][4]

Grounding: All equipment used when handling the product must be grounded to prevent
static discharge, especially in the presence of dust.[3]

. Storage Protocol:
Container: Keep the container tightly closed in a dry and well-ventilated place.[1][5]

Temperature: Store at room temperature or as recommended by the manufacturer. Some
sources suggest refrigeration (2-8°C) for long-term storage.[1]

Incompatible Materials: Store away from strong oxidizing agents.[1][3]
Hygroscopic Nature: As the material is hygroscopic, protect it from moisture.[6]
. Disposal Protocol:

Waste Classification: Unused Sodium 3-hydroxybutyrate and any contaminated materials
(e.g., gloves, weighing paper) should be treated as chemical waste.[1]

Containerization: Collect waste in a suitable, properly labeled, and sealed container for
disposal.[1]

Disposal Method: Dispose of chemical waste in accordance with all applicable federal, state,
and local regulations.[1] It is recommended to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

. Emergency Procedures:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[6]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.[3][6]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Logical Workflow for PPE Selection
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Start: Assess Task Involving
Sodium 3-hydroxybutyrate

Handling solid in
well-ventilated area

Is there a potential for
dust or aerosol generation?

Weighing or transferring powder
outside of a fume hood

Standard laboratory ventilation is sufficient

Required: NIOSH/CEN approved
respirator (e.g., N95 dust mask)

Preparing or transferring solutions

Required: Safety glasses
with side shields or goggles

Recommended: Face shield
in addition to goggles

Required: Lab coat and
long-sleeved clothing

Y

Required: Chemically compatible gloves
(Consult manufacturer's guide)

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for Sodium 3-hydroxybutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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